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Compound of Interest

Compound Name: Norleual TFA

Cat. No.: B15569527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Norleual TFA is a potent, synthetic peptide analog of angiotensin IV that functions as a highly

selective inhibitor of the c-Met receptor tyrosine kinase, also known as hepatocyte growth

factor receptor (HGFR). With an IC₅₀ of 3 pM, it demonstrates significant antiangiogenic

properties and effectively suppresses HGF-dependent signaling pathways.[1] These application

notes provide detailed protocols for the proper dissolution, storage, and handling of Norleual
TFA for both in vitro and in vivo research applications.

Product Information
Property Value

Molecular Formula C₄₃H₅₉F₃N₈O₉

Purity ≥98%

Formulation
Lyophilized powder with Trifluoroacetic acid

(TFA) as a counter-ion

Appearance White to off-white powder
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Proper reconstitution of the lyophilized Norleual TFA powder is critical for its biological activity

and experimental reproducibility. The choice of solvent will depend on the intended application.

Table 1: Norleual TFA Solubility Data

Solvent Minimum Solubility Notes

Sterile Water ≥ 10.75 mg/mL
Recommended for creating

aqueous stock solutions.

DMSO ≥ 10.75 mg/mL

Suitable for high-concentration

stock solutions. Note that

DMSO can have effects on

cells.

Ethanol ≥ 10.75 mg/mL

Can be used as a solvent, but

may not be suitable for all

experimental systems.

Note: The provided solubility values indicate that the compound is soluble at the specified

concentration or higher; the saturation point has not been determined.

Protocol for Reconstituting Norleual TFA
This protocol describes the preparation of a 1 mg/mL stock solution.

Materials:

Vial of lyophilized Norleual TFA

Sterile, nuclease-free water or DMSO

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized Norleual TFA to equilibrate to

room temperature for at least 20 minutes. This prevents condensation from forming on the

powder, which can affect stability.

Solvent Addition: Carefully open the vial. Using a calibrated micropipette, add the

appropriate volume of sterile water or DMSO to the vial to achieve the desired stock

concentration (e.g., for a 1 mg vial to make a 1 mg/mL stock solution, add 1 mL of solvent).

Dissolution: Gently vortex or swirl the vial to ensure the peptide is fully dissolved. Avoid

vigorous shaking, which can cause peptide aggregation or degradation. Visually inspect the

solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, low-

protein-binding polypropylene tubes.

Storage: Store the aliquots as recommended in the storage section below.

Storage and Stability
Proper storage of Norleual TFA is essential to maintain its biological activity over time.

Table 2: Recommended Storage Conditions for Norleual TFA Stock Solutions

Storage Temperature Duration Notes

-80°C 6 months
Recommended for long-term

storage.

-20°C 1 month Suitable for short-term storage.

Important Considerations:

Stock solutions should be stored in sealed containers, protected from moisture and light.[1]

For aqueous stock solutions intended for cell culture, it is recommended to filter-sterilize the

solution through a 0.22 µm filter before use.[1]
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Avoid repeated freeze-thaw cycles.

Experimental Protocols
In Vitro Cell-Based Assays
This protocol provides a general guideline for treating cultured cells with Norleual TFA.

Materials:

Cultured cells of interest

Complete cell culture medium

Norleual TFA stock solution (e.g., 1 mg/mL in sterile water or DMSO)

Sterile, phosphate-buffered saline (PBS)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed cells in a multi-well plate at the desired density and allow them to adhere

and grow overnight under standard culture conditions (e.g., 37°C, 5% CO₂).

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

Norleual TFA stock solution at room temperature. Prepare a series of dilutions in complete

cell culture medium to achieve the desired final concentrations for your experiment. Note that

Norleual TFA has been shown to be effective in the picomolar to micromolar range.[1]

Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the various concentrations of Norleual TFA. Include a vehicle control

(medium with the same concentration of the solvent used for the stock solution, e.g., DMSO

or water).

Incubation: Incubate the cells for the desired experimental duration (e.g., 4 days for inhibition

of HGF-dependent signaling studies).[1]
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Analysis: Following incubation, perform the desired downstream analysis, such as cell

viability assays, western blotting for phosphorylated c-Met, migration assays, or invasion

assays.

In Vivo Animal Studies
This protocol provides a general guideline for the preparation and administration of Norleual
TFA for in vivo studies, based on a published study.

Materials:

Norleual TFA stock solution

Sterile, isotonic saline or other appropriate vehicle

Sterile syringes and needles

Procedure:

Preparation of Dosing Solution: Thaw an aliquot of the Norleual TFA stock solution. Dilute

the stock solution with a sterile, isotonic vehicle (e.g., saline) to the final desired

concentration for injection. The final volume will depend on the animal's weight and the

desired dose. For example, a dose of 50 μg/kg has been used in mice.

Administration: Administer the prepared Norleual TFA solution to the animals via the desired

route. Intraperitoneal injection has been previously described.

Dosing Schedule: The dosing schedule will depend on the experimental design. A daily

administration for a period of two weeks has been reported.

Monitoring: Monitor the animals according to the approved animal care and use protocol.

Signaling Pathway and Experimental Workflow
Norleual TFA inhibits the HGF/c-Met signaling pathway. The binding of Hepatocyte Growth

Factor (HGF) to its receptor, c-Met, leads to receptor dimerization and autophosphorylation of

tyrosine residues in the kinase domain. This activation recruits downstream signaling
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molecules, leading to cellular responses such as proliferation, migration, and invasion.

Norleual TFA acts as an antagonist to this process.
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Caption: HGF/c-Met signaling pathway and the inhibitory action of Norleual TFA.
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Caption: General experimental workflow for the use of Norleual TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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